Cas no 209956-83-2 (1H-Pyrazole-5-carboxamide,1-(2-aminophenyl)-N-[2'-(aminosulfonyl)[1,1'-biphenyl]-4-yl]-3-methyl-)
209956-83-2 structure
Product Name:1H-Pyrazole-5-carboxamide,1-(2-aminophenyl)-N-[2'-(aminosulfonyl)[1,1'-biphenyl]-4-yl]-3-methyl-
CAS No:209956-83-2
MF:C13H8Cl2O2
MW:267.107421875
CID:1397684
PubChem ID:114844743
Update Time:2025-04-20
1H-Pyrazole-5-carboxamide,1-(2-aminophenyl)-N-[2'-(aminosulfonyl)[1,1'-biphenyl]-4-yl]-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxamide,1-(2-aminophenyl)-N-[2'-(aminosulfonyl)[1,1'-biphenyl]-4-yl]-3-methyl-
- 1-(2-Aminophenyl)-N-[2'-(aminosulfonyl)[1,1'-biphenyl]-4-yl]-3-methyl-1H-pyrazole-5-carboxamide
- SCHEMBL23709745
- 209956-83-2
- DB-146321
-
- Inchi: 1S/C13H8Cl2O2/c14-10-6-5-9(8-16)13(7-10)17-12-4-2-1-3-11(12)15/h1-8H
- InChI Key: JCOYFPKCOGWNQW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C=O)=C(C=1)OC1C=CC=CC=1Cl
Computed Properties
- Exact Mass: 447.13673
- Monoisotopic Mass: 265.9901349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 133.1
1H-Pyrazole-5-carboxamide,1-(2-aminophenyl)-N-[2'-(aminosulfonyl)[1,1'-biphenyl]-4-yl]-3-methyl- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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